N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide

• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide
• InChI: InChI=1S/C18H17N3O2S/c1-3-23-15-9-7-13(8-10-15)17-20-21-18(24-17)19-16(22)14-6-4-5-12(2)11-14/h4-11H,3H2,1-2H3,(H,19,21,22)
• InChI Key: IUWHYTYUDJGENR-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC(=CC=C3)C
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC=CC(=C3)C

Description

N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the thiadiazole family and has been found to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer progression. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation and cancer progression.
Biochemical and Physiological Effects:
N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell and animal models. This compound has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide in lab experiments is its ability to inhibit the activity of COX-2 and NF-κB, which are involved in various biological processes. Another advantage is its potential to be used as a therapeutic agent for the treatment of inflammation and cancer. However, one of the limitations of using this compound is its potential toxicity, which needs to be further investigated.

Future Directions

There are various future directions for the study of N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide. One future direction is to investigate its potential as a therapeutic agent for the treatment of inflammation and cancer. Another future direction is to investigate its potential toxicity and safety profile. Additionally, the underlying mechanisms of its biological activities need to be further elucidated. Finally, the development of new derivatives of this compound with improved biological activities is another future direction for research.

Synthesis Methods

The synthesis of N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide involves the reaction of 4-ethoxybenzoyl chloride with thiosemicarbazide followed by the reaction of the resulting product with 3-methylbenzoyl chloride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-[5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide has been studied for its potential applications in scientific research. It has been found to have various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been used in various studies to investigate the underlying mechanisms of these biological activities.